5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one

• Molecular Formula: C22H24N2O3S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: (5E)-5-[(4-ethoxy-3-methoxyphenyl)methylidene]-2-phenylimino-3-propyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H24N2O3S/c1-4-13-24-21(25)20(28-22(24)23-17-9-7-6-8-10-17)15-16-11-12-18(27-5-2)19(14-16)26-3/h6-12,14-15H,4-5,13H2,1-3H3/b20-15+,23-22?
• InChI Key: ZFKWOSBYAQXQPC-COSNONQRSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C\C2=CC(=C(C=C2)OCC)OC)/SC1=NC3=CC=CC=C3
• SMILES: CCCN1C(=O)C(=CC2=CC(=C(C=C2)OCC)OC)SC1=NC3=CC=CC=C3

Description

5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one, also known as EMPPT, is a thiazolidine-based compound that has gained attention in the scientific community for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one is not fully understood. However, studies have shown that 5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one can inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2), which is involved in the inflammatory response, and protein tyrosine phosphatase 1B (PTP1B), which is involved in insulin signaling. 5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. In vitro studies have shown that 5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in macrophages. 5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has also been shown to inhibit the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In vivo studies have shown that 5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one can improve glucose tolerance and insulin sensitivity in diabetic mice.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one in lab experiments include its high yield, ease of synthesis, and potential applications in various fields. However, the limitations of using 5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one in lab experiments include its limited solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one. One direction is to further explore its potential applications in medicine, such as its use as an anti-inflammatory or anti-tumor agent. Another direction is to investigate its potential as a pesticide or corrosion inhibitor. Additionally, further studies are needed to fully understand the mechanism of action of 5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one and its potential side effects.

Synthesis Methods

5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one can be synthesized through a simple one-pot reaction between 2-amino-4-(4-ethoxy-3-methoxybenzylidene)thiazole, benzaldehyde, and propylamine. The reaction is carried out in the presence of acetic acid and sodium acetate as catalysts. The yield of 5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one is high, and the compound can be purified through recrystallization.

Scientific Research Applications

5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties. In agriculture, 5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has been studied for its potential use as a pesticide. In material science, 5-(4-Ethoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has been studied for its potential use as a corrosion inhibitor.